Cas no 1341420-80-1 (1-(Ethylsulfonyl)indolin-4-amine)

• Product Name: 1-(Ethylsulfonyl)indolin-4-amine
• CAS No: 1341420-80-1
• MF: C₁₀H₁₄N₂O₂S
• MW: 226.295361042023
• CID: 5274037
• Update Time: 2025-05-20

1-(Ethylsulfonyl)indolin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Ethylsulfonyl)indolin-4-amine
• 1-(ethanesulfonyl)-2,3-dihydro-1H-indol-4-amine
• 1H-Indol-4-amine, 1-(ethylsulfonyl)-2,3-dihydro-

• Inchi： 1S/C10H14N2O2S/c1-2-15(13,14)12-7-6-8-9(11)4-3-5-10(8)12/h3-5H,2,6-7,11H2,1H3
• InChI Key： VWIBBURFYRDNGX-UHFFFAOYSA-N
• SMILES： S(CC)(N1C2C=CC=C(C=2CC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-(Ethylsulfonyl)indolin-4-amine

Introduction to 1-(Ethylsulfonyl)indolin-4-amine (CAS No. 1341420-80-1)

1-(Ethylsulfonyl)indolin-4-amine, identified by its Chemical Abstracts Service (CAS) number 1341420-80-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in drug discovery and development. The compound’s molecular framework, featuring an indoline core substituted with an ethylsulfonyl group at the 1-position and an amine group at the 4-position, positions it as a versatile scaffold for modulating various biological pathways.

The structural motif of 1-(Ethylsulfonyl)indolin-4-amine incorporates both sulfur and nitrogen atoms, which are pivotal for its interaction with biological targets. The sulfonyl group (-SO₂-) enhances electrophilicity, enabling nucleophilic substitution reactions that are crucial for further derivatization. Meanwhile, the indoline ring system provides a rigid aromatic backbone that can be exploited for binding to specific protein targets. These structural attributes make the compound a promising candidate for developing novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward indoline derivatives due to their broad spectrum of biological activities. Studies have highlighted the potential of indoline-based compounds in treating neurological disorders, cancer, and infectious diseases. Specifically, 1-(Ethylsulfonyl)indolin-4-amine has been investigated for its pharmacological properties, particularly in modulating enzyme activity and receptor binding. Preliminary in vitro studies suggest that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are implicated in diseases such as cancer and inflammation.

The synthesis of 1-(Ethylsulfonyl)indolin-4-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the functionalization of an indoline precursor, followed by sulfonylation and subsequent amination. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in preclinical and clinical research.

One of the most compelling aspects of 1-(Ethylsulfonyl)indolin-4-amine is its potential as a lead compound for drug development. Researchers have leveraged structure-based drug design approaches to modify its chemical scaffold, aiming to enhance its potency, selectivity, and pharmacokinetic properties. For instance, computational modeling has been employed to identify key interactions between the compound and biological targets, guiding the optimization process.

Recent breakthroughs in medicinal chemistry have underscored the importance of heterocyclic compounds like 1-(Ethylsulfonyl)indolin-4-amine in addressing unmet medical needs. The compound’s ability to interact with multiple biological pathways makes it a valuable tool for exploring new therapeutic strategies. Additionally, its structural versatility allows for the creation of libraries of derivatives with tailored properties, accelerating the discovery pipeline.

The pharmacological profile of 1-(Ethylsulfonyl)indolin-4-amine has been further elucidated through mechanistic studies. Researchers have investigated how the compound exerts its effects at the molecular level, providing insights into its mode of action. These studies have revealed that the compound can modulate signaling pathways involved in cell proliferation, apoptosis, and inflammation. Such findings hold promise for developing treatments targeting these pathological processes.

As research progresses, 1-(Ethylsulfonyl)indolin-4-amine is expected to play a pivotal role in translational medicine. Its unique chemical properties make it an ideal candidate for clinical trials aimed at validating its therapeutic potential. Collaborative efforts between academia and industry are essential to bridge the gap between laboratory discoveries and clinical applications.

The future direction of research on 1-(Ethylsulfonyl)indolin-4-amine includes exploring its potential in combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers aim to achieve synergistic effects that could improve treatment outcomes. Furthermore, investigating its role in precision medicine approaches—where treatments are tailored to individual patient profiles—could unlock new possibilities for personalized healthcare.

In conclusion,1-(Ethylsulfonyl)indolin-4-amineseems poised to make significant contributions to pharmaceutical science. Its structural features, combined with promising preclinical data, position it as a cornerstone compound in drug discovery efforts. As our understanding of biological systems continues to evolve, 1-(Ethylsulfonyl)indolin-4-aminederivatives will undoubtedly play an increasingly important role in addressing complex diseases worldwide.